Cas no 1181496-39-8 (Methyl 2-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzoate)

• Product Name: Methyl 2-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzoate
• CAS No: 1181496-39-8
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 5450686
• PubChem ID: 45798321
• Update Time: 2025-10-23

Methyl 2-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]amino]benzoate
• Z133396212
• EN300-26684447
• METHYL 2-({[(1-CYANO-1,2-DIMETHYLPROPYL)CARBAMOYL]METHYL}AMINO)BENZOATE
• AKOS008067387
• 1181496-39-8
• methyl 2-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzoate
• Methyl 2-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzoate

• Inchi： 1S/C16H21N3O3/c1-11(2)16(3,10-17)19-14(20)9-18-13-8-6-5-7-12(13)15(21)22-4/h5-8,11,18H,9H2,1-4H3,(H,19,20)
• InChI Key： HZDYCYKWCFKIAD-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=CC=1C(=O)OC)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.1±40.0 °C(Predicted)
• pka: 12.19±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzoate

Methyl 2-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzoate: A Comprehensive Overview

The compound Methyl 2-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzoate (CAS No. 1181496-39-8) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as Methyl 2-amino-benzoate derivative, has garnered attention due to its unique structural features and functional groups, which make it a valuable substrate for further research and development.

Recent studies have highlighted the importance of Methyl 2-amino-benzoate derivatives in drug design, particularly in the development of bioactive molecules. The presence of a cyano group and a methyl group in the structure contributes to its versatility, enabling it to participate in a wide range of chemical reactions. Researchers have explored its role as a precursor in the synthesis of more complex molecules, including those with potential therapeutic applications.

The structural complexity of Methyl 2-amino-benzoate derivative is further enhanced by the presence of an oxo group and an amino group, which can act as reactive sites for various transformations. These functional groups make the compound suitable for applications in organic synthesis, such as the preparation of heterocyclic compounds or bioisosteres. Recent advancements in catalytic methodologies have enabled more efficient syntheses of this compound, reducing production costs and improving yield.

In terms of physical properties, Methyl 2-amino-benzoate derivative exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. These properties make it ideal for use in organic reactions that require precise control over solubility and reactivity. Additionally, its stability under mild reaction conditions has been validated through recent studies, making it a reliable component in multi-step synthesis protocols.

The synthesis of Methyl 2-amino-benzoate derivative typically involves a multi-step process that begins with the preparation of intermediate compounds. One common approach involves the reaction of methyl benzoate with an appropriate amine derivative under controlled conditions. The introduction of the cyano and methyl groups is achieved through subsequent alkylation or substitution reactions, ensuring the formation of the desired product with high purity.

Recent research has also explored the use of green chemistry principles in the synthesis of this compound. By employing biodegradable catalysts and reducing the use of hazardous reagents, scientists have developed more environmentally friendly methods for its production. These advancements not only align with current sustainability goals but also enhance the scalability of the synthesis process for industrial applications.

In terms of applications, Methyl 2-amino-benzoate derivative has shown promise in several areas. In pharmaceutical research, it serves as a valuable building block for constructing bioactive molecules with potential anti-inflammatory or anticancer properties. Its ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for drug design targeting specific biological pathways.

Moreover, this compound has found utility in materials science, particularly in the development of advanced polymers and coatings. Its unique chemical structure allows for tailored modifications that can enhance mechanical properties or impart specific functionalities to materials. Recent studies have demonstrated its potential as a precursor for high-performance polymer additives used in aerospace and automotive industries.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of Methyl 2-amino-benzoate derivative. These methods provide detailed insights into its molecular composition, enabling researchers to optimize synthetic pathways and ensure consistent product quality.

In conclusion, Methyl 2-amino-benzoate derivative (CAS No. 1181496-39-8) is a versatile compound with significant potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis methodologies and application development, position it as a key player in future research endeavors. As scientific understanding continues to grow, this compound is expected to contribute even more to innovations in chemistry and pharmacology.